N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H15N5O4/c1-20-8-3-5-11(14(20)23)13(22)18-7-9-21-15(24)10-4-2-6-17-12(10)19-16(21)25/h2-6,8H,7,9H2,1H3,(H,18,22)(H,17,19,25)
• InChI Key: NYIJHZOCOMIFIR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3
• Molecular Formula: C16H15N5O4
• Molecular Weight: 341.32 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a pyrido[2,3-d]pyrimidin-3(4H)-yl ring and a dihydropyridine ring. These types of structures are often found in bioactive compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Scientific Research Applications

Synthesis and Antibacterial Activity

A series of compounds related to the query chemical have been synthesized and evaluated for their antibacterial properties. For instance, Kostenko et al. (2008) demonstrated the antistaphylococcal activity of synthesized pyridothienopyrimidinones, indicating a potential application in combating bacterial infections (Kostenko et al., 2008).

Anticancer and Anti-inflammatory Applications

Research by Rahmouni et al. (2016) on novel pyrazolopyrimidines derivatives showed promising results as anticancer and anti-5-lipoxygenase agents, suggesting potential therapeutic applications in cancer and inflammation (Rahmouni et al., 2016).

Antimicrobial Agents

Further studies have introduced compounds with significant antimicrobial activity, as demonstrated by Krishnamurthy et al. (2011), who synthesized novel pyrido[1,2-a]pyrimidin-4-one derivatives with potent inhibitory activity against various bacteria (Krishnamurthy et al., 2011).

Gastroprotective Activity

Hermecz et al. (1992) investigated the gastroprotective effect of 4H-pyrido[1,2-a]pyrimidin-4-ones, identifying compounds with potential as prophylactic agents against gastric damage caused by non-steroidal anti-inflammatory agents (Hermecz et al., 1992).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Compounds with similar structures have been found to have a range of biological activities, including anti-tumor, antibacterial, antifungal, and CNS depressant activity.

Future Directions

Future research could focus on exploring the biological activity of this compound and developing efficient methods for its synthesis. It could also involve investigating its potential use in pharmaceutical applications.